Cas no 1523066-63-8 (2-(3,3-dimethylcyclopentyl)-2-hydroxyacetic acid)

• Product Name: 2-(3,3-dimethylcyclopentyl)-2-hydroxyacetic acid
• CAS No: 1523066-63-8
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 6176111
• PubChem ID: 80705295
• Update Time: 2025-06-30

2-(3,3-dimethylcyclopentyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,3-dimethylcyclopentyl)-2-hydroxyacetic acid
• AKOS019272413
• EN300-1830474
• 1523066-63-8

• Inchi： 1S/C9H16O3/c1-9(2)4-3-6(5-9)7(10)8(11)12/h6-7,10H,3-5H2,1-2H3,(H,11,12)
• InChI Key： DOSWLMWYRWFZOP-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1CCC(C)(C)C1

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-(3,3-dimethylcyclopentyl)-2-hydroxyacetic acid

2-(3,3-Dimethylcyclopentyl)-2-Hydroxyacetic Acid: A Comprehensive Overview

2-(3,3-Dimethylcyclopentyl)-2-Hydroxyacetic Acid, also known by its CAS number CAS No. 1523066-63-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a hydroxyl group with a cyclopentane ring substituted with two methyl groups. The molecule's structure makes it a versatile building block for various chemical reactions and applications.

The compound's chemical name is derived from its structural components: the hydroxyl group (-OH) attached to the acetic acid moiety and the cyclopentane ring substituted with two methyl groups at the 3-position. This structure gives rise to its IUPAC name, which is 2-(3,3-dimethylcyclopentyl)-2-hydroxyacetic acid. The CAS registry number CAS No. 1523066-63-8 uniquely identifies this compound in scientific literature and databases.

Recent studies have highlighted the potential of this compound in various applications. For instance, researchers have explored its role as an intermediate in the synthesis of bioactive molecules. Its hydroxyl group makes it amenable to various functional group transformations, such as esterification or oxidation, which can lead to derivatives with enhanced biological activity. The cyclopentane ring, on the other hand, provides steric bulk, which can influence the compound's pharmacokinetic properties.

The synthesis of 2-(3,3-dimethylcyclopentyl)-2-hydroxyacetic acid typically involves multi-step reactions. One common approach is the hydrolysis of a corresponding ester derivative under acidic or basic conditions. This method ensures high yield and purity of the final product. The compound's stability under various reaction conditions has been thoroughly investigated, making it a reliable starting material for further chemical transformations.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and a boiling point around 190°C under standard atmospheric pressure. Its solubility in common solvents such as water and ethanol has been determined experimentally, which is crucial for its application in pharmaceutical formulations and chemical processes.

The biological activity of CAS No. 1523066-63-8 has been a focal point of recent research efforts. Studies have demonstrated that this compound possesses moderate anti-inflammatory properties, making it a potential candidate for drug development in this therapeutic area. Additionally, its antioxidant activity has been evaluated using standard assays, revealing promising results that warrant further investigation.

In conclusion, 2-(3,3-dimethylcyclopentyl)-2-hydroxyacetic acid, identified by its CAS number CAS No. 1523066-63-8, is a valuable compound with diverse applications in organic synthesis and pharmacology. Its unique structure and favorable physical properties make it an attractive starting material for researchers aiming to develop novel bioactive molecules.